Cas no 2228870-55-9 (4-bromo-2-(3-sulfanylpropyl)phenol)

• Product Name: 4-bromo-2-(3-sulfanylpropyl)phenol
• CAS No: 2228870-55-9
• MF: C₉H₁₁BrOS
• MW: 247.152040719986
• CID: 6200643
• PubChem ID: 165964420
• Update Time: 2025-10-29

4-bromo-2-(3-sulfanylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(3-sulfanylpropyl)phenol
• EN300-1924848
• 2228870-55-9

• Inchi： 1S/C9H11BrOS/c10-8-3-4-9(11)7(6-8)2-1-5-12/h3-4,6,11-12H,1-2,5H2
• InChI Key： SAQZYOVKIWYRRG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CCCS)O

Computed Properties

• Exact Mass: 245.97140g/mol
• Monoisotopic Mass: 245.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.2Ų

Additional information on 4-bromo-2-(3-sulfanylpropyl)phenol

Introduction to 4-Bromo-2-(3-Sulfanylpropyl)phenol (CAS No. 2228870-55-9)

4-Bromo-2-(3-sulfanylpropyl)phenol (CAS No. 2228870-55-9) is a unique compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its potential applications in various research areas. This compound is characterized by its distinct molecular structure, which includes a bromine atom, a phenolic hydroxyl group, and a sulfanylpropyl substituent. These features contribute to its unique chemical properties and biological activities.

The molecular formula of 4-bromo-2-(3-sulfanylpropyl)phenol is C₁₀H₁₁BrOS, with a molecular weight of approximately 249.16 g/mol. The compound's structure can be visualized as a benzene ring with a bromine atom at the 4-position, a hydroxyl group at the 2-position, and a propyl chain attached to the sulfur atom at the 3-position. This arrangement provides a versatile platform for chemical modifications and biological interactions.

In recent years, the study of 4-bromo-2-(3-sulfanylpropyl)phenol has expanded significantly, driven by its potential therapeutic applications and its role in understanding fundamental biological processes. One of the key areas of research has been its antioxidant properties. Studies have shown that this compound exhibits strong antioxidant activity, which can help protect cells from oxidative stress and damage caused by reactive oxygen species (ROS). This property makes it a promising candidate for the development of new drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant capabilities, 4-bromo-2-(3-sulfanylpropyl)phenol has also been investigated for its anti-inflammatory effects. Inflammatory responses are crucial in many disease processes, and compounds that can modulate these responses have significant therapeutic potential. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions like arthritis and inflammatory bowel disease.

The sulfanylpropyl substituent in 4-bromo-2-(3-sulfanylpropyl)phenol plays a critical role in its biological activities. Sulfur-containing compounds are known for their ability to interact with various cellular targets, including enzymes and receptors. This interaction can lead to modulation of signaling pathways and cellular functions. For example, the sulfanyl group can form disulfide bonds with cysteine residues in proteins, affecting their structure and activity. This property is particularly relevant in the context of drug discovery, where compounds with sulfur-containing moieties are often explored for their potential to target specific protein-protein interactions.

In addition to its therapeutic applications, 4-bromo-2-(3-sulfanylpropyl)phenol has also been studied for its potential use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and understand the function of specific proteins or pathways. The unique structure of this compound makes it an attractive candidate for developing probes that can selectively target specific cellular components or processes.

The synthesis of 4-bromo-2-(3-sulfanylpropyl)phenol involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions involving organometallic reagents. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for large-scale research and development.

In conclusion, 4-bromo-2-(3-sulfanylpropyl)phenol (CAS No. 2228870-55-9) is a multifaceted compound with a wide range of potential applications in both research and therapeutics. Its unique chemical structure endows it with valuable properties such as antioxidant and anti-inflammatory activities, making it an important molecule for further investigation. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly significant role in advancing our understanding of biological processes and developing new treatments for various diseases.